Cas no 2680702-22-9 (methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate)

• Product Name: methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate
• CAS No: 2680702-22-9
• MF: C₁₃H₁₅BrFNO₄
• MW: 348.164906740189
• CID: 5626876
• PubChem ID: 165937801
• Update Time: 2025-05-22

methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-5-{[(tert-butoxy)carbonyl]amino}-2-fluorobenzoate
• 2680702-22-9
• EN300-28298192
• methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate

• Inchi： 1S/C13H15BrFNO4/c1-13(2,3)20-12(18)16-10-5-7(11(17)19-4)9(15)6-8(10)14/h5-6H,1-4H3,(H,16,18)
• InChI Key： ODRDZONTZUJFQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)C=C1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 347.01685g/mol
• Monoisotopic Mass: 347.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate

Methyl 4-Bromo-5-{(tert-Butoxy)carbonylamino}-2-Fluorobenzoate (CAS No. 2680702-22-9)

Methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate is a highly specialized organic compound with the CAS registry number 2680702-22-9. This compound belongs to the class of aromatic esters, specifically featuring a methyl ester group attached to a substituted benzoic acid. The molecule is characterized by its complex substitution pattern, which includes a bromine atom at the 4-position, a fluoro group at the 2-position, and a tert-butoxycarbonylamino (Boc-amino) group at the 5-position of the benzene ring.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry and related fields. Its presence in this compound suggests that it may serve as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents or advanced materials. The fluorine substituent at the 2-position adds electronic complexity to the molecule, potentially influencing its reactivity and stability. Similarly, the bromine substituent at the 4-position introduces additional electronic effects and may play a role in directing subsequent reactions.

Recent studies have highlighted the importance of such substituted benzoates in various applications, including drug discovery and materials science. For instance, compounds with similar substitution patterns have been explored for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors for advanced polymers. The combination of electron-withdrawing groups (like bromine and fluorine) and electron-donating groups (like the Boc-amino group) creates a unique electronic environment that can be exploited for specific reactivity patterns.

From a synthetic perspective, methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate can be prepared through a variety of routes. One common approach involves the nucleophilic substitution of an appropriate bromide intermediate with an amino alcohol derivative, followed by esterification to introduce the methyl ester group. The use of protecting groups like Boc ensures that sensitive functional groups remain intact during multi-step syntheses.

In terms of applications, this compound has shown promise in biomedical research, particularly in studies involving enzyme inhibition and receptor binding assays. The presence of both halogen atoms and amino groups makes it an interesting candidate for exploring structure-activity relationships (SARs). Additionally, its stability under certain reaction conditions makes it suitable for use in demanding synthetic protocols.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity profiles, which are critical for predicting its behavior in various chemical transformations. These studies have further underscored its potential as a versatile building block in organic synthesis.

In conclusion, methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoate is a multifaceted compound with significant potential across diverse fields of chemistry and biology. Its unique substitution pattern and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties.